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Compound of Interest

Compound Name: 6-Ethoxypyridine-3-carbonitrile

Cat. No.: B025935

This document provides a comprehensive overview of the chemical compound 6-
Ethoxypyridine-3-carbonitrile, focusing on its fundamental identifiers and properties. It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Identifiers

The unique identification of a chemical substance is paramount for research, development, and
regulatory purposes. A combination of identifiers ensures unambiguous reference in scientific
literature and databases.

Identifier Type Value

CAS Number 106853-78-5[1]
PubChem CID 18929445[1][2]
Molecular Formula C8H8N20[1][2]
Molecular Weight 148.17 g/mol [1]
Monoisotopic Mass 148.06366 Da[2]

Structural and Chemical Descriptors
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Structural descriptors provide a machine-readable representation of the molecule's topology
and stereochemistry, facilitating computational analysis and database searching.

Descriptor Value

Canonical SMILES CCOC1=NC=C(C=C1)C#N[2]

inChi INChl=1S/C8H8N20/c1-2-11-8-4-3-7(5-9)6-10-
8/h3-4,6H,2H2,1H3[?2]

InChlKey RBOHCYKUZOVCGH-UHFFFAOYSA-N[2]

IUPAC Name 6-ethoxypyridine-3-carbonitrile

Experimental and Predicted Properties

While extensive experimental data for this specific compound is not readily available in the
public domain, computational predictions offer valuable insights into its physicochemical
properties. These predictions are useful for initial assessments in drug discovery and process
development.

Property Predicted Value

XlogP 1.2[2]

Note: The properties listed above are based on computational models and should be confirmed
through experimental validation.

Methodologies for Compound Identification and
Characterization

The standard workflow for identifying and characterizing a novel or synthesized chemical
compound like 6-Ethoxypyridine-3-carbonitrile involves a series of analytical techniques.
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General Workflow for Chemical Compound Identification
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Interrelationship of Chemical Identifiers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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